Cas no 5452-72-2 (2-Octanamine, N-methyl-)

2-Octanamine, N-methyl- structure
2-Octanamine, N-methyl- structure
Product Name:2-Octanamine, N-methyl-
CAS No:5452-72-2
MF:C9H21N
MW:143.26974272728
CID:378953
PubChem ID:227407
Update Time:2025-04-19

2-Octanamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanamine, N-methyl-
    • N-methyloctan-2-amine
    • 1-Heptanamine, 1,N-dimethyl
    • 2-Methylamino-octan
    • AC1L5FGZ
    • AC1Q4TJS
    • AR-1C3364
    • CTK1H4070
    • methyl-(1-methyl-heptyl)-amine
    • N-Methyl-1-methyl-heptylamin
    • NSC18977
    • NSC39678
    • NSC-18977
    • AKOS009069408
    • NSC-39678
    • DTXSID20280882
    • QJJSEMYNBHHRDI-UHFFFAOYSA-N
    • SCHEMBL24631739
    • SCHEMBL4084643
    • 5452-72-2
    • Inchi: 1S/C9H21N/c1-4-5-6-7-8-9(2)10-3/h9-10H,4-8H2,1-3H3
    • InChI Key: QJJSEMYNBHHRDI-UHFFFAOYSA-N
    • SMILES: N(C)C(C)CCCCCC

Computed Properties

  • Exact Mass: 143.16753
  • Monoisotopic Mass: 143.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 61.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
  • LogP: 2.95560
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